Diveratryl ether
Overview
Description
Diveratryl Ether is a chemical compound with the molecular formula C18H22O5 . It has an average mass of 318.364 Da and a monoisotopic mass of 318.146729 Da .
Synthesis Analysis
The formation of Diveratryl Ether has been reported in the crossed Cannizzaro reaction of veratraldehyde . Additionally, a computation-guided asymmetric total synthesis of resveratrol dimers, which may be related to Diveratryl Ether, has been documented .Molecular Structure Analysis
The IUPAC name for Diveratryl Ether is 4-[(3,4-dimethoxyphenyl)methoxymethyl]-1,2-dimethoxybenzene . The InChI is 1S/C18H22O5/c1-19-15-7-5-13(9-17(15)21-3)11-23-12-14-6-8-16(20-2)18(10-14)22-4/h5-10H,11-12H2,1-4H3 .Chemical Reactions Analysis
Ethers, such as Diveratryl Ether, are known to be unreactive towards most reagents, making them excellent reaction solvents . The most common reaction of ethers is cleavage of the C–O bond by using strong acids .Physical And Chemical Properties Analysis
Diveratryl Ether has a molecular weight of 318.4 g/mol . Its physical properties such as melting point, boiling point, and density are reported as 73 °C, 315-325 °C, and 1.115±0.06 g/cm3 respectively .Scientific Research Applications
Medicine
Diveratryl ether has potential applications in the medical field, particularly in drug formulation and delivery systems. Its physicochemical properties could be exploited to enhance the solubility and bioavailability of pharmaceutical compounds .
Materials Science
In materials science, Diveratryl ether can be used to modify the properties of polymers and resins. Its incorporation into materials could lead to the development of new composites with improved characteristics such as increased strength or chemical resistance .
Environmental Science
Diveratryl ether may play a role in environmental science as a solvent or reagent in the synthesis of eco-friendly materials. Its use could minimize the environmental impact of chemical processes and contribute to the development of green chemistry solutions .
Analytical Chemistry
The compound’s unique properties make it a candidate for use in analytical chemistry, where it could be involved in the development of new analytical methods, such as chromatography or spectroscopy, to detect and quantify various substances .
Pharmacology
In pharmacology, Diveratryl ether could be used to study drug interactions and the pharmacokinetics of various substances. It might also serve as a base compound for the synthesis of new pharmacologically active molecules .
Biochemistry
Diveratryl ether’s potential applications in biochemistry include its use as a solvent or an intermediate in enzymatic reactions and metabolic studies. It could help in understanding complex biochemical pathways and processes .
Agriculture
In agriculture, Diveratryl ether could be used to enhance the delivery of nutrients and pesticides. Its properties might improve the efficiency of agricultural chemicals, leading to increased crop yields and sustainable farming practices .
Food Science
Finally, in food science, Diveratryl ether could be utilized in the extraction of natural flavors and fragrances. It might also be used in the preservation of food by acting as an antimicrobial or antioxidant agent .
properties
IUPAC Name |
4-[(3,4-dimethoxyphenyl)methoxymethyl]-1,2-dimethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O5/c1-19-15-7-5-13(9-17(15)21-3)11-23-12-14-6-8-16(20-2)18(10-14)22-4/h5-10H,11-12H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTFBMMKWTQVUIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)COCC2=CC(=C(C=C2)OC)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70301213 |
Source
|
| Record name | Diveratryl ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70301213 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23702-54-7 |
Source
|
| Record name | 23702-54-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=141834 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diveratryl ether | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70301213 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DIVERATRYL ETHER | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Diveratryl ether in the context of lignin research?
A1: Diveratryl ether serves as a valuable model compound in lignin research []. Lignin, a complex polymer found in plant cell walls, is composed of various aromatic subunits linked by different bonds, with the β-O-4 linkage being one of the most prevalent. Diveratryl ether, containing the β-O-4 linkage, mimics this crucial structural feature of lignin []. Therefore, studying reactions and properties of Diveratryl ether provides insights into the chemical behavior of lignin itself. This is particularly useful for developing methods to break down lignin for biofuel production and other applications.
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